Corynoline
Overview
Description
Corynoline is an acetylcholinesterase inhibitor isolated from Corydalis incisa . It is an isoquinoline alkaloid and is the major constituent derived from Corydalis bungeana Herba .
Synthesis Analysis
The synthesis of Corynoline has been reported in several studies . Xiaochuan Chen and Yuanhua Wang of Sichuan University used the reagent 2 to prepare the azide 3 from 1 . Shaolin Zhu of Central China Normal University coupled 5 with 4 to give 6 . Tobias Ritter of the Max-Planck-Institut für Kohlenforschung devised a protocol based on 8 for methylating benzene rings, converting 7 to 9 .
Molecular Structure Analysis
Corynoline has a molecular formula of C21H21NO5 . Its systematic IUPAC name is (5bR,6S,12bR)-5b,13-Dimethyl-5b,6,7,12b,13,14-hexahydro-2H,10H-[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-h]phenanthridin-6-ol .
Chemical Reactions Analysis
Corynoline has been found to have diverse biological activities . It is an inhibitor of acetylcholinesterase (IC50 = 30.6 µM) and β-secretase 1 (BACE1; IC50s = 33.59 and 89.07 µM for FRET and immobilized enzyme reactive assays, respectively) .
Physical And Chemical Properties Analysis
Corynoline has a molar mass of 367.4 g/mol . It has a density of 1.395±0.06 g/cm3 (Predicted), a melting point of 180~181℃, and a boiling point of 504.2±50.0 °C (Predicted) .
Scientific Research Applications
Anti-Inflammatory Applications
Corynoline has been identified as an active anti-inflammatory component in traditional Chinese medicine. It modulates the Nuclear factor-erythroid-2-related factor 2 (Nrf2) and Mitogen-Activated Protein Kinases (MAPKs) pathways, which are crucial in inflammation regulation. Studies using lipopolysaccharide (LPS)-activated RAW264.7 cells have shown that Corynoline can reduce the production of nitric oxide (NO) and decrease the levels of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). Additionally, it increases the expression of Nrf2, quinone oxidoreductase 1 (NQO1), and hemeoxygenase-1 (HO-1), suggesting a protective effect against inflammation .
Hepatoprotective Effects
Research indicates that Corynoline may have hepatoprotective properties. A study evaluating its hepatotoxicity in mice found that Corynoline did not induce acute liver injuries at the experimental dosage. However, it’s important to note that abnormal behaviors and low body temperature were observed in mice post-administration, and some fatalities occurred. This suggests that while Corynoline has potential hepatoprotective effects, further research is needed to fully understand its safety profile .
Neuroprotective Potential
Corynoline has been shown to cross the blood-brain barrier and accumulate in the brain, indicating potential neuroprotective applications. The concentration of Corynoline in the brain suggests that it could be significant in treating neurological conditions. However, the study also implies that there might be toxicity effects on other organs, which warrants caution and further investigation .
Modulation of Cellular Signaling Pathways
The compound has been observed to affect key cellular signaling pathways, such as the NF-κB pathway . Corynoline’s ability to inhibit the phosphorylation of NF-κB p65 and IκBα upon LPS stimulation highlights its role in modulating inflammatory responses at the molecular level .
Pharmacological Studies of Natural Extracts
Corynoline’s anti-inflammatory functions have prompted further phytochemical and pharmacological studies. These studies aim to identify and characterize various natural active compounds, with Corynoline being a key subject due to its medicinal properties .
Traditional Medicine Applications
As a major constituent derived from Corydalis bungeana Herba , Corynoline is widely used in many traditional Chinese medicine prescriptions. Its applications in this field are based on centuries of medicinal use, providing a rich historical context for its modern scientific research applications .
Mechanism of Action
Target of Action
Corynoline, an isoquinoline alkaloid, primarily targets the acetylcholinesterase (AChE) enzyme . It acts as a reversible and noncompetitive inhibitor of AChE . Additionally, it has been found to interact with CYP450 isoforms , specifically CYP3A4, CYP2C19, CYP2C9, and CYP2D6 . These enzymes play a crucial role in the metabolism and bioactivation of Corynoline .
Mode of Action
Corynoline interacts with its targets by inhibiting the action of AChE, thereby affecting the breakdown of acetylcholine, a neurotransmitter, in the body . It also interacts with CYP450 isoforms, which are involved in the formation of reactive ortho-benzoquinone metabolites .
Biochemical Pathways
Corynoline affects several biochemical pathways. It exhibits anti-inflammatory activity by activating the Nrf2/antioxidant response element (ARE) pathway . This pathway plays a crucial role in the regulation of inflammation. Corynoline also modulates the mitogen-activated protein kinase (MAPK) pathway , which is involved in the regulation of various cellular activities .
Pharmacokinetics (ADME Properties)
Studies have shown that corynoline is metabolized and bioactivated in the presence of nadph and glutathione, forming various metabolites and conjugates . The CYP450 isoforms, particularly CYP3A4, CYP2C19, CYP2C9, and CYP2D6, are mainly involved in this process .
Result of Action
Corynoline has been found to exhibit significant anti-inflammatory and antinociceptive effects. It reduces the production of nitric oxide (NO) and decreases the protein and mRNA levels of inducible nitric oxide (iNOS) and cyclooxygenase-2 (COX-2) . It also suppresses the expression of inflammatory cytokines, such as tumor necrosis factor-α (TNF-α) and interleukin-1β (IL-1β) .
Action Environment
The action of Corynoline can be influenced by various environmental factors. For instance, the compound’s anti-inflammatory and antinociceptive effects can vary depending on the specific inflammatory and nociceptive models used in experimental settings . More research is needed to fully understand how different environmental factors can influence the action, efficacy, and stability of Corynoline.
Safety and Hazards
properties
IUPAC Name |
(1R,12S,13R)-13,24-dimethyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-2,4(8),9,14(22),15,17(21)-hexaen-12-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO5/c1-21-14-3-4-15-19(27-10-24-15)13(14)8-22(2)20(21)12-7-17-16(25-9-26-17)5-11(12)6-18(21)23/h3-5,7,18,20,23H,6,8-10H2,1-2H3/t18-,20+,21-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQUGPRHKZNCHGC-TYPHKJRUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12C(CC3=CC4=C(C=C3C1N(CC5=C2C=CC6=C5OCO6)C)OCO4)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12[C@H](CC3=CC4=C(C=C3[C@H]1N(CC5=C2C=CC6=C5OCO6)C)OCO4)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20940272 | |
Record name | 13-Methylchelidonine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20940272 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
367.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Corynoline | |
CAS RN |
68035-45-0, 18797-79-0 | |
Record name | [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin-6-ol, 5b,6,7,12b,13,14-hexahydro-5b,13-dimethyl-, (5bR,6S,12bR)-rel- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68035-45-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (+)-Corynoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18797-79-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Corynoline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018797790 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 13-Methylchelidonine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20940272 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 18797-79-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CORYNOLINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZQ9W3JU6N3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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